![molecular formula C15H13NOS3 B6477278 N-(2-{[2,2'-bithiophene]-5-yl}ethyl)thiophene-2-carboxamide CAS No. 2640980-24-9](/img/structure/B6477278.png)
N-(2-{[2,2'-bithiophene]-5-yl}ethyl)thiophene-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of thiophene-2-carboxamide derivatives often involves condensation reactions . For instance, 2,2’-bithiophene and thieno[3,2-b]thiophene were polymerized separately with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions to afford new conjugated polymers .Chemical Reactions Analysis
The chemical reactions involving thiophene-2-carboxamide derivatives are diverse. For example, 2,2’-bithiophene and thieno[3,2-b]thiophene were polymerized separately with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of thiophene-2-carboxamide derivatives can be influenced by their structure. For example, polymers based on 2,2’-bithiophene and thieno[3,2-b]thiophene showed band gaps about 1.90 eV and the highest occupied molecular orbital (HOMO) energy levels below -5.20 eV .Scientific Research Applications
Organic Semiconductors and Electronics
Thiophene derivatives, including N-(2-{[2,2’-bithiophene]-5-yl}ethyl)thiophene-2-carboxamide , play a crucial role in organic electronics. These compounds exhibit excellent charge transport properties, making them ideal candidates for organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and solar cells. Researchers are actively investigating their use in developing efficient, flexible, and environmentally friendly electronic devices .
Medicinal Chemistry and Drug Development
Thiophene-based compounds have garnered interest as potential biologically active molecules. N-(2-{[2,2’-bithiophene]-5-yl}ethyl)thiophene-2-carboxamide could be explored for its pharmacological properties, such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects. Notably, some marketed drugs, like OSI-390 (an anti-cancer drug) and Rivaroxaban (an antithrombotic agent), contain thiophene moieties .
Dye Sensitized Solar Cells (DSSCs)
Researchers are exploring thiophene-based compounds for use in DSSCs. These compounds can serve as sensitizers, efficiently capturing sunlight and converting it into electrical energy. Their unique electronic properties make them promising candidates for next-generation solar cell technologies .
Synthetic Chemistry and Catalysts
Thiophene derivatives participate in diverse chemical reactions, including condensation reactions like Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses. These reactions allow the synthesis of novel thiophene-based compounds, which can serve as catalysts or building blocks for further functionalization .
Antiviral and Cytotoxic Agents
Unsaturated ketones derived from thiophene-2-carboxaldehyde (a precursor to thiophene derivatives) have shown promise as antiviral and cytotoxic agents. Their chemical structure and reactivity make them interesting targets for drug development .
Anion Binding and Transport
Certain thiophene derivatives exhibit anion-binding properties. Researchers investigate their potential for anion transport and as fluorescent probes for detecting specific ions in biological systems .
Environmental Considerations
Replacing inorganic elements with thiophene-based derivatives can lead to environmentally friendly synthetic procedures. These compounds offer a sustainable alternative in various applications .
Abedinifar, F., Babazadeh Rezaei, E., Biglar, M., Larijani, B., Hamedifar, H., Ansari, S., & Mahdavi, M. (2021). Recent strategies in the synthesis of thiophene derivatives: highlights from the 2012–2020 literature. Molecular Diversity, 25(4), 2571–2604. Link Synthesis, DFT investigations, antioxidant, antibacterial activity and … (2023). Theoretical Chemistry Accounts, 142(1), 1–13. Link Dithieno[3,2-b:2′,3′-d]thiophene (DTT): an emerging heterocyclic … (2022). RSC Advances, 12(1), 1–16. Link Thiophene-2-carboxaldehyde, 98+%, Thermo Scientific Chemicals. [Link](https://www.thermof
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various proteins and enzymes
Mode of Action
It is known that thiophene derivatives can interact with biological targets through various mechanisms, such as binding to active sites or allosteric sites, inhibiting enzymatic activity, or disrupting protein-protein interactions . The specific mode of action for this compound would depend on its primary targets.
Biochemical Pathways
Thiophene derivatives have been found to affect various biochemical pathways, depending on their targets
Pharmacokinetics
The bioavailability of a compound depends on these properties, which determine how the compound is absorbed into the body, distributed to various tissues, metabolized, and finally excreted
Result of Action
Thiophene derivatives have been found to exhibit various biological activities, such as anti-inflammatory, anti-cancer, anti-viral, and anti-convulsant properties . The specific effects of this compound would depend on its mode of action and the biochemical pathways it affects.
Action Environment
The action, efficacy, and stability of N-(2-{[2,2’-bithiophene]-5-yl}ethyl)thiophene-2-carboxamide can be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. For example, the activity of a compound can be affected by the pH of the environment, as this can influence the ionization state of the compound and its ability to interact with its targets
Future Directions
The future directions in the research of thiophene-2-carboxamide derivatives could involve the design and synthesis of novel derivatives with improved biological activities. The unique ability of some thiophene-2-carboxamide derivatives to alter the self-assembly and misfolding pathways of Aβ42 by promoting the formation of nontoxic aggregates has direct implications in the discovery and development of novel small-molecule-based chemical and pharmacological tools to study the Aβ42 aggregation mechanisms, and in the design of novel antiamyloid therapies to treat Alzheimer’s disease .
properties
IUPAC Name |
N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NOS3/c17-15(14-4-2-10-19-14)16-8-7-11-5-6-13(20-11)12-3-1-9-18-12/h1-6,9-10H,7-8H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKDQXFUSOCZEON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC=C(S2)CCNC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NOS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-{[2,2'-bithiophene]-5-yl}ethyl)thiophene-2-carboxamide |
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